4-(2-Hydroxypropyl)benzaldehyde

• IUPAC Name: 4-(2-hydroxypropyl)benzaldehyde
• InChI: InChI=1S/C10H12O2/c1-8(12)6-9-2-4-10(7-11)5-3-9/h2-5,7-8,12H,6H2,1H3
• InChI Key: TWVNNLHSAIBCHI-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)C=O)O
• Molecular Formula: C10H12O2
• Molecular Weight: 164.20 g/mol
• CAS RN: 1357255-97-0

Description

4-(2-Hydroxypropyl)benzaldehyde is a chemical compound that belongs to the class of aldehydes. It is also known as 4-formylphenyl 2-hydroxypropyl ether or 4-(2-hydroxypropyl)benzaldehyde. This compound is widely used in scientific research due to its unique properties and potential applications.

Scientific Research Applications

• Mimetic Enzyme for Benzaldehyde Synthesis : 2-Hydroxypropyl-β-cyclodextrin immobilized on cellulose, acts as a biomimetic catalyst for benzaldehyde synthesis in water. This catalyst demonstrates significant substrate conversion and product selectivity, highlighting its potential in the mediated synthesis of benzaldehyde derivatives (Yang & Ji, 2013).

• Linkers for Solid Phase Organic Synthesis : Benzaldehyde derivatives like 4-hydroxybenzaldehyde are used as linkers in solid phase organic synthesis. They are instrumental in producing secondary amines and other derivatives, demonstrating their versatility in synthetic chemistry (Swayze, 1997).

• Catalysis in Alkaline Hydrolysis : The yield of benzaldehyde in certain catalytic systems, such as 2-hydroxypropyl-β-cyclodextrin, can be significantly affected by the degree of substitution in the catalyst. This study explores how these structural variations impact the production of benzaldehyde, which is key in industrial applications (Chen & Ji, 2014).

• Selective Oxidation of Benzyl Alcohol : Research on selective oxidation of benzyl alcohol to benzaldehyde in water using different catalysts, such as the TiO2/Cu(II)/UV solar system, sheds light on the importance of finding environmentally friendly and efficient methods for benzaldehyde production (Marotta et al., 2011).

• Synthesis of Benzaldehyde Derivatives : A study focusing on the synthesis of 4-Benzyloxyl-2-hydroxyl benzaldehyde using a new method demonstrates the ongoing development of efficient, scalable methods for producing specific benzaldehyde derivatives (Gui-fa, 2012).

• Enzymatic Production of Benzaldehyde : Efficient enzymatic processes for producing benzaldehyde from L-phenylalanine using engineered enzymes highlight the potential of biotechnological methods in the synthesis of benzaldehyde (Takakura et al., 2022).